methyl 2-{1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• IUPAC Name: methyl 2-[[1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H20N2O4/c1-15-7-9-16(10-8-15)13-24-14-17(11-12-20(24)25)21(26)23-19-6-4-3-5-18(19)22(27)28-2/h3-12,14H,13H2,1-2H3,(H,23,26)
• InChI Key: HJIQUBVPCWZGSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

Methyl 2-{1-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate, commonly referred to as M2P3A, is an organic compound that is widely used in scientific research. It has been used in a variety of applications, including drug discovery, drug metabolism and pharmacokinetics, and cellular and biochemical studies. M2P3A is a versatile compound that has the potential to be used in many different types of experiments.

Scientific Research Applications

M2P3A has been used in a variety of scientific research applications. It has been used in drug metabolism and pharmacokinetics studies to evaluate the metabolic pathways of drugs, as well as their absorption, distribution, and elimination. It has also been used in cellular and biochemical studies to study the effects of drugs on cell signaling pathways and gene expression. Additionally, M2P3A has been used in drug discovery studies to identify new drug candidates.

Mechanism of Action

M2P3A acts as an inhibitor of several enzymes, including cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs, and by inhibiting them, M2P3A can affect the absorption, distribution, and elimination of drugs. Additionally, M2P3A can act as an agonist of certain G-protein coupled receptors, which can affect cell signaling pathways and gene expression.
Biochemical and Physiological Effects
M2P3A has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can affect the metabolism of drugs. Additionally, M2P3A has been shown to act as an agonist of certain G-protein coupled receptors, which can affect cell signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

The use of M2P3A in laboratory experiments has several advantages. It is a relatively simple and efficient compound to synthesize, and can be used in a variety of experiments. Additionally, M2P3A is relatively inexpensive, making it an attractive option for researchers on a budget. However, there are some limitations to the use of M2P3A in laboratory experiments. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can affect the metabolism of drugs. Additionally, M2P3A can act as an agonist of certain G-protein coupled receptors, which can affect cell signaling pathways and gene expression.

Future Directions

Future research on M2P3A could focus on further elucidating its mechanism of action. Additionally, research could focus on exploring the potential of M2P3A as an inhibitor of other enzymes, such as those involved in drug metabolism and drug transport. Additionally, research could focus on exploring the potential of M2P3A as an agonist of other G-protein coupled receptors, as well as its potential applications in drug discovery and drug development. Finally, research could focus on exploring the potential of M2P3A as an adjuvant or synergist in combination with other drugs or compounds.

Synthesis Methods

M2P3A can be synthesized using several different methods. The most commonly used method is the reaction of 4-methylphenylacetic acid with 2-amino-3-benzoylbenzoic acid, followed by a series of reactions to produce the desired product. This method is relatively simple and efficient, and can be completed in a few steps. The reaction can be catalyzed by a variety of reagents, including p-toluenesulfonic acid, triethylamine, and sodium hydroxide.